Cas no 1261976-84-4 (4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid)

• Product Name: 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid
• CAS No: 1261976-84-4
• MF: C₁₄H₁₁FO₄S
• MW: 294.298146486282
• MDL: MFCD18322283
• CID: 2767129
• PubChem ID: 53228114
• Update Time: 2025-06-29

4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4'-(methanesulfonyl)[1,1'-biphenyl]-2-carboxylic acid
• 4-FLUORO-2-(4-METHYLSULFONYLPHENYL)BENZOIC ACID
• 1261976-84-4
• MFCD18322283
• 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid, 95%
• DTXSID30691647
• 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid

• MDL： MFCD18322283
• Inchi： 1S/C14H11FO4S/c1-20(18,19)11-5-2-9(3-6-11)13-8-10(15)4-7-12(13)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： XIRNCFCCUKTXKG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=C(C=CC=1C(=O)O)F)(=O)=O

Computed Properties

• Exact Mass: 294.03620816Da
• Monoisotopic Mass: 294.03620816Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.8Ų

Additional information on 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid

Introduction to 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid (CAS No. 1261976-84-4)

4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261976-84-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoic acid derivatives, a class of molecules widely studied for their diverse biological activities and potential therapeutic applications. The presence of both a fluoro substituent and a methylsulfonyl group in its structure imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The structural features of 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid contribute to its remarkable chemical reactivity and biological efficacy. The fluoro atom, known for its ability to modulate metabolic stability and binding affinity, plays a crucial role in enhancing the compound's interaction with biological targets. Additionally, the methylsulfonyl group introduces a strong electron-withdrawing effect, which can influence the compound's pharmacokinetic properties. These structural elements make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds targeting inflammatory and immunomodulatory pathways. 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid has been explored as a potential lead molecule in this context. Preliminary studies suggest that this compound exhibits inhibitory activity against various enzymes involved in pro-inflammatory signaling pathways, such as COX-2 and LOX-5. These findings align with the broader effort to identify small molecules that can modulate inflammation without significant side effects.

One of the most compelling aspects of 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid is its potential as a tool for studying molecular interactions at the biochemical level. The compound's ability to bind to specific enzymes and receptors has been investigated using computational modeling and experimental techniques. These studies have provided valuable insights into the structural requirements for effective binding and have guided the optimization of analogues with improved potency and selectivity.

The synthesis of 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it feasible to produce this compound in multiigram quantities with high purity. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in achieving efficient synthetic routes. These advancements not only facilitate research but also open up possibilities for large-scale production if future applications materialize.

From a regulatory perspective, 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid (CAS No. 1261976-84-4) is subject to standard chemical safety protocols, ensuring that its handling, storage, and disposal are conducted in compliance with industry standards. The compound's stability under various conditions has been thoroughly evaluated, providing reassurance for researchers working with it in laboratory settings. As with any chemical entity used in research, proper documentation and adherence to safety guidelines are essential to minimize risks.

The future prospects of 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid are promising, particularly in the context of developing novel therapeutic agents. Ongoing research aims to expand its utility by exploring new synthetic derivatives and evaluating their biological activity across different disease models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these developments, bringing us closer to realizing the full potential of this intriguing compound.

In conclusion, 4-Fluoro-2-(4-methylsulfonylphenyl)benzoic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with promising preliminary findings, make it a compelling candidate for further exploration. As research continues to uncover new applications and optimize its properties, this compound is poised to play a vital role in shaping the future of drug discovery and development.